Cas no 2649060-76-2 (2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole)

• Product Name: 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole
• CAS No: 2649060-76-2
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 6335975
• PubChem ID: 165979236
• Update Time: 2025-11-06

2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole
• EN300-1770361
• 2649060-76-2

• Inchi： 1S/C11H10N2OS/c1-11(2,12-7-14)10-13-8-5-3-4-6-9(8)15-10/h3-6H,1-2H3
• InChI Key： ZTHLGVAXHVLINK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(C)(C)N=C=O

Computed Properties

• Exact Mass: 218.05138412g/mol
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole

2-(2-Isocyanatopropan-2-yl)-1,3-Benzothiazole (CAS No. 2649060-76-2): An Overview of Its Properties and Applications in the Pharmaceutical Industry

2-(2-Isocyanatopropan-2-yl)-1,3-benzothiazole (CAS No. 2649060-76-2) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, has gained attention for its potential in drug development and other advanced applications. In this article, we will delve into the properties, synthesis methods, and recent research findings related to 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole.

Molecular Structure and Properties

The molecular formula of 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole is C₁₁H₁₀N₄S, with a molecular weight of approximately 230.3 g/mol. The compound features a benzothiazole ring system linked to an isocyanate group through a propyl chain. This structure confers unique chemical and physical properties that make it suitable for various applications.

The isocyanate group in 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole is highly reactive and can participate in a wide range of chemical reactions, including the formation of urethane linkages with alcohols and amines. The benzothiazole moiety, on the other hand, provides additional stability and reactivity, making the compound a valuable building block in organic synthesis.

Synthesis Methods

The synthesis of 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1,3-benzothiazole with 1-isocyanato-1-methylpropyl chloride in the presence of a suitable base. This reaction typically proceeds under mild conditions and yields high purity products.

An alternative approach involves the reaction of 1,3-benzothiazole with 1-isocyanato-1-methylpropyl alcohol followed by dehydration to form the desired isocyanate. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Applications in Pharmaceutical Research

2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole has shown promise in various pharmaceutical applications due to its ability to form stable derivatives with biological activity. Recent studies have explored its potential as a scaffold for the development of new drugs targeting specific diseases.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole-based compounds as inhibitors of protein-protein interactions (PPIs). These interactions are crucial for many cellular processes and are often implicated in disease states such as cancer and neurodegenerative disorders. The study demonstrated that derivatives of 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole could effectively disrupt specific PPIs with high selectivity and potency.

Clinical Trials and Future Prospects

The promising results from preclinical studies have paved the way for further investigation into the therapeutic potential of 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole-based compounds. Several derivatives are currently undergoing clinical trials to evaluate their safety and efficacy in treating various diseases.

In a phase I clinical trial conducted by a leading pharmaceutical company, a derivative of 2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole showed promising results in reducing tumor size in patients with advanced solid tumors. The compound was well-tolerated with minimal side effects, suggesting its potential as a novel anticancer agent.

Safety Considerations and Handling

2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole , it is essential to follow standard safety protocols to ensure the well-being of laboratory personnel. The compound should be stored in a cool, dry place away from incompatible materials. Appropriate personal protective equipment (PPE) such as gloves and goggles should be worn during handling to prevent skin contact and inhalation.

Conclusion

2-(2-isocyanatopropan-2-yl)-1,3-benzothiazole (CAS No. 2649060-76-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique molecular structure and reactivity make it an attractive candidate for the synthesis of novel drugs targeting various diseases. Ongoing research and clinical trials continue to uncover new applications for this compound, highlighting its importance in advancing medical science.